Cas no 865174-98-7 (methyl (2Z)-2-(2-iodobenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate)

• Product Name: methyl (2Z)-2-(2-iodobenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• CAS No: 865174-98-7
• MF: C₁₉H₁₅IN₂O₃S
• MW: 478.303475618362
• CID: 6170945
• PubChem ID: 4578058
• Update Time: 2025-10-30

methyl (2Z)-2-(2-iodobenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (2Z)-2-(2-iodobenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• AKOS024606282
• F1365-0373
• methyl 2-(2-iodobenzoyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate
• 865174-98-7
• (Z)-methyl 3-allyl-2-((2-iodobenzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• methyl (2Z)-2-[(2-iodobenzoyl)imino]-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate

• Inchi： 1S/C19H15IN2O3S/c1-3-10-22-15-9-8-12(18(24)25-2)11-16(15)26-19(22)21-17(23)13-6-4-5-7-14(13)20/h3-9,11H,1,10H2,2H3/b21-19-
• InChI Key： SVEIHIMBOOJVAV-VZCXRCSSSA-N
• SMILES： IC1C=CC=CC=1C(/N=C1/N(CC=C)C2C=CC(C(=O)OC)=CC=2S/1)=O

Computed Properties

• Exact Mass: 477.98481g/mol
• Monoisotopic Mass: 477.98481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 84.3Ų

Additional information on methyl (2Z)-2-(2-iodobenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate

Research Brief on Methyl (2Z)-2-(2-Iodobenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS: 865174-98-7)

The compound methyl (2Z)-2-(2-iodobenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS: 865174-98-7) has recently gained attention in chemical biology and medicinal chemistry research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and mechanism of action.

Recent studies have explored the synthetic pathways for this benzothiazole derivative, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported an improved synthetic route with 78% overall yield, utilizing a palladium-catalyzed coupling reaction as the key step. The presence of both the iodobenzoyl and propenyl groups in the molecular structure appears crucial for its biological activity, as demonstrated by structure-activity relationship (SAR) studies.

Pharmacological investigations have revealed promising anticancer properties for this compound. In vitro studies using various cancer cell lines showed significant inhibition of cell proliferation, with IC50 values ranging from 0.8 to 5.2 μM depending on the cell type. The compound appears to exert its effects through multiple mechanisms, including inhibition of tubulin polymerization and interference with DNA replication processes. Notably, it demonstrated selective cytotoxicity toward cancer cells while showing minimal effects on normal cell lines at equivalent concentrations.

Molecular docking studies published in early 2024 suggest that the compound binds to the colchicine site of β-tubulin, explaining its observed antimitotic effects. The benzothiazole core structure appears to play a critical role in this interaction, while the iodobenzoyl group contributes to binding affinity. These computational findings align well with experimental data from fluorescence-based binding assays.

Current research directions include structural modifications to improve pharmacokinetic properties and reduce potential toxicity. Several analogs have been synthesized and are undergoing preclinical evaluation. The compound's potential as a lead structure for developing novel anticancer agents continues to drive research interest, with particular focus on overcoming multidrug resistance in cancer treatment.

Future studies will need to address the compound's in vivo efficacy and safety profile, as well as explore its potential applications beyond oncology. The unique combination of structural features in this molecule suggests it may have untapped therapeutic potential in other disease areas, including infectious diseases and neurological disorders.